Cas no 207994-12-5 (1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone)

• Product Name: 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone
• CAS No: 207994-12-5
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• MDL: MFCD11113406
• CID: 839697
• PubChem ID: 21712136
• Update Time: 2025-08-04

1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanone
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridyl]ethanone
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethanone
• 2-ACETYL-3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE
• Ethanone, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-
• 1-(3-CHLORO-5-TRIFLUOROMETHYL-PYRIDIN-2-YL)-ETHANONE
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]ethanone
• 2-acetyl-3-chloro-5-(trifluoromethyl)-pyridine
• 3-chloro-5-trifluoromethyl-2-acetylpyridine
• AB63715
• AG-E-52719
• AK133299
• CTK4E5147
• KB-107298
• SBB096548
• SureCN707320
• 207994-12-5
• AKOS015996624
• Z1269223912
• SCHEMBL707320
• MFCD11113406
• AC-29095
• DTXSID60617239
• CS-10627
• EN300-205065
• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ETHAN-1-ONE
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl] ethanone
• 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone

• MDL： MFCD11113406
• Inchi： 1S/C8H5ClF3NO/c1-4(14)7-6(9)2-5(3-13-7)8(10,11)12/h2-3H,1H3
• InChI Key： UJXXBJRNTFTYRK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C)=O

Computed Properties

• Exact Mass: 223.0011760g/mol
• Monoisotopic Mass: 223.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone

Professional Introduction to Compound with CAS No. 207994-12-5 and Product Name: 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone

1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone, identified by its CAS number 207994-12-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position and a trifluoromethyl group at the 5-position of the pyridine ring, contribute to its unique chemical properties and potential therapeutic benefits.

The 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone structure is characterized by a ketone functional group at the 2-position of the pyridine ring. This arrangement allows for various interactions with biological targets, making it a valuable scaffold for drug discovery. The chloro and trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in pharmaceutical design. These modifications also influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological receptors.

In recent years, there has been growing interest in pyridine-based compounds due to their role in developing novel therapeutic agents. The CAS No. 207994-12-5 compound has been extensively studied for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The pyridine core is a common motif in many drugs on the market, such as antiviral and anticancer agents, highlighting its importance in medicinal chemistry.

One of the most compelling aspects of 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone is its versatility in chemical synthesis. The presence of multiple reactive sites allows for further functionalization, enabling researchers to develop a library of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where optimizing pharmacokinetic and pharmacodynamic profiles is essential.

Recent studies have demonstrated that pyridine derivatives can modulate various biological pathways by acting on targets such as kinases, transcription factors, and ion channels. The 3-Chloro-5-trifluoromethyl-pyridin-2-yl moiety in this compound is particularly noteworthy for its ability to interact with specific binding pockets on these targets. This interaction can lead to inhibitory or activatory effects, depending on the context. For instance, some pyridine-based compounds have shown promise in inhibiting tyrosine kinases, which are overactive in many cancer types.

The trifluoromethyl group is a key structural feature that enhances the bioactivity of 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone. This group increases the metabolic stability of the molecule by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Additionally, it improves binding affinity by increasing lipophilicity, which is crucial for crossing biological membranes. These properties make it an attractive component in designing drugs with improved pharmacokinetic profiles.

Another significant aspect of this compound is its potential role in developing next-generation antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Pyridine derivatives have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis and other vital processes. The CAS No. 207994-12-5 compound has been tested against various bacterial strains, demonstrating promising antibacterial activity.

In conclusion, 1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-ethanone is a versatile and potent compound with significant potential in pharmaceutical applications. Its unique structural features make it an ideal candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.